Cas no 2375260-69-6 (Spiro[3.4]octan-6-amine)

Spiro[3.4]octan-6-amine structure

Spiro[3.4]octan-6-amine structure

Product Name:Spiro[3.4]octan-6-amine

CAS No:2375260-69-6

MF:C₈H₁₅N

MW:125.211402177811

CID:5862920

PubChem ID:145874567

Update Time:2023-11-20

Spiro[3.4]octan-6-amine Chemical and Physical Properties

Names and Identifiers

- Spiro[3.4]octan-6-amine
- EN300-6758624
- 2375260-69-6
- SCHEMBL22109853
- Inchi： 1S/C8H15N/c9-7-2-5-8(6-7)3-1-4-8/h7H,1-6,9H2
- InChI Key： WQLYRCCYWHTJDX-UHFFFAOYSA-N
- SMILES： NC1CCC2(C1)CCC2

Computed Properties

Exact Mass: 125.120449483g/mol
Monoisotopic Mass: 125.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 26Å²

Spiro[3.4]octan-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6758624-0.05g	spiro[3.4]octan-6-amine	2375260-69-6	95.0%	0.05g	$851.0	2025-03-13
Enamine	EN300-6758624-0.1g	spiro[3.4]octan-6-amine	2375260-69-6	95.0%	0.1g	$892.0	2025-03-13
Enamine	EN300-6758624-0.25g	spiro[3.4]octan-6-amine	2375260-69-6	95.0%	0.25g	$933.0	2025-03-13
Enamine	EN300-6758624-0.5g	spiro[3.4]octan-6-amine	2375260-69-6	95.0%	0.5g	$974.0	2025-03-13
Enamine	EN300-6758624-1.0g	spiro[3.4]octan-6-amine	2375260-69-6	95.0%	1.0g	$1014.0	2025-03-13
Enamine	EN300-6758624-2.5g	spiro[3.4]octan-6-amine	2375260-69-6	95.0%	2.5g	$1988.0	2025-03-13
Enamine	EN300-6758624-5.0g	spiro[3.4]octan-6-amine	2375260-69-6	95.0%	5.0g	$2940.0	2025-03-13
Enamine	EN300-6758624-10.0g	spiro[3.4]octan-6-amine	2375260-69-6	95.0%	10.0g	$4360.0	2025-03-13

Spiro[3.4]octan-6-amine Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

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